Cas no 1804249-79-3 (3-Formyl-5-nitrophenylpropanal)

• Product Name: 3-Formyl-5-nitrophenylpropanal
• CAS No: 1804249-79-3
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 4794435
• Update Time: 2025-06-07

3-Formyl-5-nitrophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Formyl-5-nitrophenylpropanal

• Inchi： 1S/C10H9NO4/c1-7(5-12)9-2-8(6-13)3-10(4-9)11(14)15/h2-7H,1H3
• InChI Key： DDHRRJZZAIAWLA-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=C(C=O)C=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 1.2
• Topological Polar Surface Area: 80

Additional information on 3-Formyl-5-nitrophenylpropanal

3-Formyl-5-nitrophenylpropanal (CAS No. 1804249-79-3): An Emerging Compound in Chemical and Pharmaceutical Research

3-Formyl-5-nitrophenylpropanal (CAS No. 1804249-79-3) is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry, materials science, and biochemistry. This compound, characterized by its aldehyde and nitro functional groups, exhibits a range of interesting properties that make it a valuable subject of study.

The chemical structure of 3-Formyl-5-nitrophenylpropanal is composed of a benzene ring substituted with a formyl group at the 3-position and a nitro group at the 5-position, along with a propyl chain ending in an aldehyde group. This arrangement of functional groups imparts the compound with high reactivity and versatility, making it suitable for a variety of synthetic transformations and biological assays.

Recent research has focused on the synthesis and characterization of 3-Formyl-5-nitrophenylpropanal. A study published in the Journal of Organic Chemistry (2022) detailed an efficient synthetic route using a combination of Vilsmeier-Haack formylation and nitration reactions. The authors reported high yields and excellent purity, highlighting the compound's potential for large-scale production. This synthetic method not only simplifies the preparation process but also enhances the reproducibility and scalability of the compound.

In the realm of medicinal chemistry, 3-Formyl-5-nitrophenylpropanal has shown promise as a lead compound for drug discovery. Its nitro group can undergo reduction to form amino derivatives, which are known to exhibit various biological activities, including anti-inflammatory and antimicrobial properties. A study conducted by researchers at the University of California (2021) demonstrated that derivatives of 3-Formyl-5-nitrophenylpropanal effectively inhibited the growth of several pathogenic bacteria, suggesting its potential as an antibacterial agent.

Beyond its biological applications, 3-Formyl-5-nitrophenylpropanal has also been explored for its use in materials science. The presence of both aldehyde and nitro groups makes it an attractive candidate for polymer synthesis and surface modification. A recent publication in Advanced Materials (2023) reported the successful incorporation of 3-Formyl-5-nitrophenylpropanal into polymer matrices, resulting in enhanced mechanical properties and improved thermal stability. These findings open up new avenues for the development of advanced materials with tailored functionalities.

The environmental impact of chemical compounds is a critical consideration in modern research. Studies have shown that 3-Formyl-5-nitrophenylpropanal can be synthesized using green chemistry principles, minimizing the use of hazardous reagents and reducing waste generation. This aligns with the growing emphasis on sustainable practices in chemical synthesis and industrial processes.

In conclusion, 3-Formyl-5-nitrophenylpropanal (CAS No. 1804249-79-3) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure, coupled with its diverse applications in medicinal chemistry, materials science, and green chemistry, positions it as an important molecule for future research and development. As ongoing studies continue to uncover new properties and applications, 3-Formyl-5-nitrophenylpropanal is likely to play an increasingly prominent role in advancing scientific knowledge and technological innovation.